Zirconium, bis[(1,2,3,4,5-eta)-1-(1,1-dimethylethyl)-2,4-cyclopentadie ne-1-yl][(1,2,3,4-eta)-2-meth

• CAS No.: 113667-87-1
• Molecular Formula: C7H4F5N
• Synonyms: Zirconium, bis[(1,2,3,4,5-eta)-1-(1,1-dimethylethyl)-2,4-cyclopentadie ne-1-yl][(1,2,3,4-eta)-2-methyl-1,3-butadiene]-

Description

Zirconium, bis[(1,2,3,4,5-eta)-1-(1,1-dimethylethyl)-2,4-cyclopentadiene-1-yl][(1,2,3,4-eta)-2-methyl-1,3-butadiene] is a complex organometallic compound It is known for its unique structure, which includes zirconium coordinated to cyclopentadienyl and butadiene ligands

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of zirconium, bis[(1,2,3,4,5-eta)-1-(1,1-dimethylethyl)-2,4-cyclopentadiene-1-yl][(1,2,3,4-eta)-2-methyl-1,3-butadiene] typically involves the reaction of zirconium tetrachloride with cyclopentadienyl and butadiene ligands under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and hydrolysis of the reactive intermediates. The specific reaction conditions, such as temperature, solvent, and reaction time, can vary depending on the desired yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, cost-effectiveness, and safety. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure the consistency and reliability of the final product .

Chemical Reactions Analysis

Types of Reactions

Zirconium, bis[(1,2,3,4,5-eta)-1-(1,1-dimethylethyl)-2,4-cyclopentadiene-1-yl][(1,2,3,4-eta)-2-methyl-1,3-butadiene] can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form zirconium oxides or other zirconium-containing species.

Reduction: It can be reduced to lower oxidation state zirconium compounds.

Substitution: Ligands in the compound can be substituted with other ligands, leading to the formation of new organometallic complexes.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like oxygen or hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various ligands for substitution reactions. The conditions for these reactions typically involve controlled temperatures, inert atmospheres, and specific solvents to ensure the desired reaction pathway and product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield zirconium oxides, while substitution reactions can produce a variety of new organometallic complexes with different ligands .

Scientific Research Applications

Zirconium, bis[(1,2,3,4,5-eta)-1-(1,1-dimethylethyl)-2,4-cyclopentadiene-1-yl][(1,2,3,4-eta)-2-methyl-1,3-butadiene] has several scientific research applications, including:

Catalysis: It is used as a catalyst in various organic reactions, including polymerization and hydrogenation reactions.

Materials Science: The compound is studied for its potential use in the development of new materials with unique properties, such as high strength and thermal stability.

Biological Applications: Research is ongoing to explore its potential use in biological systems, including as a drug delivery agent or in imaging applications.

Mechanism of Action

The mechanism by which zirconium, bis[(1,2,3,4,5-eta)-1-(1,1-dimethylethyl)-2,4-cyclopentadiene-1-yl][(1,2,3,4-eta)-2-methyl-1,3-butadiene] exerts its effects involves the coordination of zirconium to the cyclopentadienyl and butadiene ligands. This coordination creates a stable complex that can interact with various substrates in catalytic reactions. The molecular targets and pathways involved depend on the specific application and reaction conditions .

Comparison with Similar Compounds

Similar Compounds

• Zirconium, bis[(1,2,3,4,5-eta)-1-(1,1-dimethylethyl)-2,4-cyclopentadiene-1-yl][(1,2,3,4-eta)-2-methyl-1,3-butadiene]
• Zirconium, [N-(1,1-dimethylethyl)-1,1-dimethyl-1-[(1,2,3,4,5-η)-2,3,4,5-tetramethyl-2,4-cyclopentadien-1-yl]silanaminato (2-)-κN]dimethyl

Uniqueness

The uniqueness of zirconium, bis[(1,2,3,4,5-eta)-1-(1,1-dimethylethyl)-2,4-cyclopentadiene-1-yl][(1,2,3,4-eta)-2-methyl-1,3-butadiene] lies in its specific ligand coordination and the resulting stability and reactivity of the complex. This makes it particularly useful in catalytic applications where precise control over reaction pathways is required .